[3-bromo-5-(propan-2-yloxy)-1H-1,2,4-triazol-1-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-bromo-5-(propan-2-yloxy)-1H-1,2,4-triazol-1-yl]acetic acid is a useful research compound. Its molecular formula is C7H10BrN3O3 and its molecular weight is 264.079. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Activities and Synthesis
Biological Activity : Derivatives of 1,2,4-triazole, including [3-bromo-5-(propan-2-yloxy)-1H-1,2,4-triazol-1-yl]acetic acid, demonstrate a wide range of biological activities. These include anti-inflammatory, antiviral, antitumor, and immunostimulating effects. They have found applications in agriculture, veterinary medicine, and pharmacy (Safonov & Nevmyvaka, 2020).
Synthesis Methods : The synthesis of these compounds often involves the condensation of various starting materials, including 3-substituted-4-amino-1H-1,2,4-triazol-5(4H)-one, with other chemical agents like ethyl bromoacetate. Advanced techniques such as spectroscopic measurements (IR, 1H-NMR, 13C-NMR) are used for characterization (Gmrkolu et al., 2019).
Antimicrobial and Anticancer Applications
Antimicrobial Activities : Some derivatives of 1,2,4-triazole have demonstrated antimicrobial activities against various microorganisms. However, they may not exhibit significant antifungal activity against certain fungi (Demirbas et al., 2004).
Anticancer Potential : Certain derivatives have been found to possess anticancer activity, particularly towards breast cancer. This suggests potential applications in cancer research and treatment (Demirbas et al., 2004).
Rheological Properties and Pharmaceutical Applications
Rheological Properties : Some compounds in this class show rheological properties, including antiaggregant effects on erythrocytes, comparable to known pharmaceutical agents like pentoxifylline. This implies potential use in treating blood flow-related conditions (Klen et al., 2008).
Development in Drug Synthesis : The development of novel synthesis methods for these compounds, particularly in a sustainable and efficient manner, is an ongoing area of research. This includes continuous-flow conditions for synthesis, enhancing safety and efficiency (Tortoioli et al., 2020).
Mechanism of Action
Target of Action
It is known that triazole derivatives can bind with high affinity to multiple receptors , which suggests that this compound may interact with various biological targets.
Mode of Action
Triazole compounds are known for their ability to form hydrogen bonds with different targets, leading to various biological activities .
Biochemical Pathways
It is known that triazole derivatives can exhibit a broad range of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial effects . This suggests that this compound may influence multiple biochemical pathways.
Pharmacokinetics
It is known that the ability of triazole derivatives to form hydrogen bonds can improve their pharmacokinetics, pharmacological, and toxicological properties .
Result of Action
It is known that triazole derivatives can exhibit a broad range of biological activities , suggesting that this compound may have diverse molecular and cellular effects.
Action Environment
It is known that the biological activity of triazole derivatives can be influenced by various factors, including the presence of other compounds, ph, temperature, and the specific characteristics of the biological system .
Properties
IUPAC Name |
2-(3-bromo-5-propan-2-yloxy-1,2,4-triazol-1-yl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BrN3O3/c1-4(2)14-7-9-6(8)10-11(7)3-5(12)13/h4H,3H2,1-2H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBHVNAXMHHACTB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=NC(=NN1CC(=O)O)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BrN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.